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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological data available for
Triisostearin. The information is compiled from peer-reviewed literature and authoritative
reports, with a focus on quantitative data, experimental methodologies, and logical frameworks
for safety assessment.

Executive Summary

Triisostearin, a triester of glycerin and isostearic acid, is a common ingredient in cosmetic and
personal care products, primarily functioning as a skin-conditioning agent and viscosity-
increasing agent.[1] Extensive toxicological testing has been conducted on Triisostearin and
related glyceryl triesters to establish their safety for use in consumer products. The Cosmetic
Ingredient Review (CIR) Expert Panel has assessed the safety of Triisostearin and concluded
it is safe as used in cosmetics.[2][3] This guide summarizes the key toxicological endpoints
evaluated for Triisostearin, including acute oral toxicity, dermal and ocular irritation, skin
sensitization, and genotoxicity.
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Chemical and Physical Properties

To understand the toxicological profile of Triisostearin, it is essential to consider its chemical
and physical characteristics.

Property Value

Chemical Name 1,2,3-Propanetriyl triisooctadecanoate
CAS Number 26942-95-0

Molecular Formula Cs7H11006

Molecular Weight 891.5 g/mol

Physical Form Waxy solid, white to off-white
Solubility Soluble in water

Source:[1][4]

Toxicological Data Summary

The following tables present a summary of the available quantitative toxicological data for
Triisostearin and related glyceryl triesters. The data is primarily derived from the
comprehensive safety assessments conducted by the Cosmetic Ingredient Review (CIR)
Expert Panel.

Table 1: Acute Oral Toxicity
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Test

Species Route LDso Reference
Substance

Little to no
toxicity observed
) unless levels
Glyceryl Triesters )
Animal Oral approached a [5]

(general) N
significant
percentage of

caloric intake.

Interruptin-Rich

Wistar Rats Oral > 2000 mg/kg [6]
Extract (IRE)
Sharpunkhadi Female Wistar
Oral > 5000 mg/kg [7]
granules Rats

Note: Specific LDso values for Triisostearin were not explicitly detailed in the reviewed
literature; however, the general assessment of glyceryl triesters indicates very low acute oral
toxicity.

Table 2: Dermal Irritation
Test
Substanc  Species

Primary
Concentr Observati Irritation Classifica Referenc

ation on Index tion e
e
(PlI)

New
Diluted .

Zealand No skin o
Test ] 50 ppm ] 0.0 Non-irritant ~ [8]

White reactions
Material

Rabbit
Test Article ] Not No skin o

Rabbit N ) 0 Negligible [9]
Extract Specified reactions

Note: Studies on various substances using the Draize rabbit test show that a Primary Irritation
Index of 0.0 corresponds to a "Non-irritant” classification.[8]
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Table 3: Ocular lrritation

Test ) Concentrati Observatio Classificati
Species Reference
Substance on n on
Glyceryl At most,
Triesters Rabbit Not Specified  mildly Mild Irritant [5]
(general) irritating
Varied,
] graded ]
Test Products  Rabbit 100 pL Varies [10]

according to

Draize scale

Note: The Draize test for ocular irritation scores effects on the cornea, iris, and conjunctiva. A
general assessment of glyceryl triesters indicates a low potential for significant eye irritation.[5]
[11][12]

Table 4: Skin S L

Test . Test Concentrati
Species Result Reference
Substance Method on
Glyceryl o No evidence
) ) ) Maximization -
Triesters Guinea Pig Test Not Specified  of [5]
es
(general) sensitization
Extreme
o 2% Sensitizer
] ) Maximization )
HRI-82 Guinea Pig Test (intradermal),  (100% [13]
es
20% (topical) sensitization
rate)
Baby Skin
» Non-
Care Human HRIPT Not Specified ] [14]
allergenic
Products

Note: While general data on glyceryl triesters suggest a lack of sensitization potential, specific
formulations or related compounds can show varying results. The Human Repeat Insult Patch
Test (HRIPT) is a standard method to evaluate skin sensitization potential in humans.[10][14]
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ble 5: -

Test Test Metabolic Concentrati
L Result Reference
Substance System Activation on
S. With and
) ] ] ] 313to 5000 p Non-
Trois typhimurium without S9 ) [8]
] ) g/plate mutagenic
& E. coli mix
With and
) S. ) up to 5000 p Non-
Betaine o without S9 ) [15]
typhimurium ] g/plate mutagenic
mix
Salmonella _
With and
and ] 0.1to 500 p Non-
T-2014 CoC without S9 ) [16]
Saccharomyc ) g/plate mutagenic
mix
es

Note: The Ames test is a widely used bacterial reverse mutation assay to assess the mutagenic

potential of chemical compounds.[8]

Experimental Protocols

Detailed methodologies for the key toxicological experiments are outlined below, based on

standard OECD guidelines and practices referenced in the safety assessments.

Acute Oral Toxicity (Fixed Dose Method - OECD 420)

The acute oral toxicity of a substance is typically evaluated in a stepwise procedure using a

limited number of animals.

o Test Animals: Healthy, young adult Wistar rats are commonly used.[6]

o Dosage: A single oral dose of the test substance is administered. For substances with low

expected toxicity, a limit dose of 2000 mg/kg or 5000 mg/kg may be used.[6]

o Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for a period of 14 days.[6]
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e Endpoint: The LDso (median lethal dose) is determined, which is the dose estimated to cause
mortality in 50% of the test animals. Substances with an LDso greater than 2000 mg/kg are
generally considered to have low acute oral toxicity.[6][17]

Dermal Irritation (Draize Rabbit Test - OECD 404)
This test assesses the potential of a substance to cause skin irritation.
o Test Animals: Albino rabbits are the preferred species.[3]

o Application: A small amount of the test substance (typically 0.5 g or 0.5 mL) is applied to a
shaved patch of skin on the back of the rabbit and covered with a gauze patch for a specified
duration (e.qg., 4 hours).[3]

o Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.[3]

e Scoring: The reactions are scored on a numerical scale (e.g., 0-4 for both erythema and
edema). The Primary Irritation Index (PII) is calculated from these scores to classify the
substance's irritation potential (e.g., non-irritant, mild, moderate, or severe).[3][8]

Ocular Irritation (Draize Rabbit Test - OECD 405)

This test evaluates the potential of a substance to cause eye irritation or damage.
o Test Animals: Albino rabbits are used.[11][12]

o Application: A small amount of the test substance (typically 0.1 mL or 0.1 g) is instilled into
the conjunctival sac of one eye of the rabbit. The other eye serves as a control.[10][11]

o Observation: The eyes are examined for reactions in the cornea, iris, and conjunctiva at
specified time points (e.g., 1, 24, 48, and 72 hours, and up to 21 days).[10][18]

e Scoring: The severity of the reactions is scored using a standardized system. The scores are
used to classify the substance's eye irritation potential.[10][18][19]
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Skin Sensitization (Guinea Pig Maximization Test - OECD
406)

This test is designed to assess the potential of a substance to induce skin sensitization (allergic
contact dermatitis).

Test Animals: Guinea pigs are the standard model.[14]

 Induction Phase: The animals are initially exposed to the test substance through both
intradermal injections (with an adjuvant to enhance the immune response) and topical
application.[14]

o Challenge Phase: After a rest period, a non-irritating concentration of the test substance is
applied topically to a naive skin site.[14]

o Evaluation: The skin reactions at the challenge site are observed and scored. A substance is
considered a sensitizer if a specified percentage of the test animals show a positive reaction.
[11[14]

Genotoxicity (Bacterial Reverse Mutation Test - Ames
Test - OECD 471)

The Ames test is a widely used in vitro assay to detect the mutagenic potential of a chemical.

o Test System: Histidine-requiring strains of Salmonella typhimurium and a tryptophan-
requiring strain of Escherichia coli are used.[8]

o Procedure: The bacterial strains are exposed to the test substance at various concentrations,
both with and without a metabolic activation system (S9 mix), which simulates mammalian
metabolism.[8]

e Endpoint: The number of revertant colonies (colonies that have mutated back to a state
where they can synthesize the required amino acid) is counted. A significant, dose-
dependent increase in the number of revertant colonies compared to the negative control
indicates a mutagenic potential.[8]
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Signaling Pathways and Experimental Workflows

The following diagrams illustrate key concepts and workflows relevant to the toxicological
assessment of Triisostearin.

Chemical Synthesis of Triisostearin

Esterification

Isostearic Acid (3 molecules)

Triisostearin

Click to download full resolution via product page

Caption: Synthesis of Triisostearin.

General Toxicological Testing Workflow

Actite Oral Toxicity Dermal Irritation Ocular Iritation Skin Sensitization Genotoxicity (Ames Test)
(OECD 420) (OECD 404) (OECD 405) (OECD 406) (OECD 471)

safeuy Assessment

Click to download full resolution via product page
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Caption: Toxicological Testing Workflow.

Safety Assessment Decision Framework

Toxicological Data
9 Human Exposure Assessment

(In Vivo & In Vitro)

Risk Characterization

Acceptable Margin of Safety Unacceptable Risk

Safe for Intended Use Not Safe / Further Data Needed

Click to download full resolution via product page

Caption: Safety Assessment Framework.

Conclusion

Based on the comprehensive review of the available toxicological data, Triisostearin
demonstrates a very low order of toxicity. It is not acutely toxic via the oral route, is at most a
mild, transient irritant to skin and eyes, and shows no evidence of skin sensitization or
genotoxicity in the standard battery of tests. The Cosmetic Ingredient Review Expert Panel has
repeatedly affirmed the safety of Triisostearin and other glyceryl triesters for use in cosmetic
products.[2][3] The data presented in this guide support the continued safe use of Triisostearin
in cosmetic and personal care formulations within the established practices of use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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